Cas no 1044749-59-8 (8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one)

• Product Name: 8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one
• CAS No: 1044749-59-8
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD20040002
• CID: 2354833
• PubChem ID: 91619357
• Update Time: 2025-08-05

8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-methyl-4H-3,1-benzoxazin-4-one
• 8-fluoro-2-methyl-4H-benzo[d][1,3]oxazin-4-one
• 8-Fluoro-2-methyl-4H-3,1-benzooxazine-4-one
• 8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one

• MDL： MFCD20040002
• Inchi： 1S/C9H6FNO2/c1-5-11-8-6(9(12)13-5)3-2-4-7(8)10/h2-4H,1H3
• InChI Key： MVGVMSZJEPBERH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(=O)OC(C)=NC=21

Computed Properties

• Exact Mass: 179.03825660g/mol
• Monoisotopic Mass: 179.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one

8-Fluoro-2-methyl-4h-3,1-benzoxazin-4-one: A Comprehensive Overview

The compound 8-fluoro-2-methyl-4h-3,1-benzoxazin-4-one (CAS No. 1044749-59-8) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing a benzene ring fused to an oxazine ring. The presence of a fluorine atom at the 8-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzoxazine derivatives in drug discovery and material science. For instance, researchers have explored the role of 8-fluoro substituents in modulating the pharmacokinetic properties of molecules. Fluorine substitution is known to enhance lipophilicity and improve drug absorption, which could be advantageous in developing new pharmaceutical agents. The methyl group at the 2-position further contributes to the molecule's stability and bioavailability, making it a promising candidate for various therapeutic applications.

In terms of synthesis, 8-fluoro-2-methylbenzoxazinone can be prepared through a variety of methods, including nucleophilic aromatic substitution and cyclization reactions. One notable approach involves the reaction of fluorinated aromatic aldehydes with amino ketones under specific conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For example, its ability to form stable crystalline structures has been leveraged in the development of advanced optical materials. Researchers have reported that benzoxazine-based polymers exhibit excellent thermal stability and mechanical properties, which could be useful in high-performance electronics and aerospace applications.

Furthermore, the fluorine atom in this compound plays a critical role in its electronic properties. Fluorine's high electronegativity can influence the molecule's reactivity and selectivity in various chemical reactions. This has led to its use as an intermediate in the synthesis of more complex molecules, including those with potential applications in agrochemicals and specialty chemicals.

In recent years, there has been growing interest in understanding the environmental impact of such compounds. Studies have shown that benzoxazine derivatives are generally stable under normal environmental conditions, reducing their potential for bioaccumulation. However, further research is needed to fully assess their long-term effects on ecosystems.

In conclusion, 8-fluoro-2-methylbenzoxazinone (CAS No. 1044749-59-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both academic research and industrial development.